6,8-Dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-ylmethanamine;dihydrochloride
CAS No.: 2567504-49-6
Cat. No.: VC4165807
Molecular Formula: C6H12Cl2N4O
Molecular Weight: 227.09
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2567504-49-6 |
|---|---|
| Molecular Formula | C6H12Cl2N4O |
| Molecular Weight | 227.09 |
| IUPAC Name | 6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-ylmethanamine;dihydrochloride |
| Standard InChI | InChI=1S/C6H10N4O.2ClH/c7-3-5-8-9-6-4-11-2-1-10(5)6;;/h1-4,7H2;2*1H |
| Standard InChI Key | LIRVHBZZXYBXJM-UHFFFAOYSA-N |
| SMILES | C1COCC2=NN=C(N21)CN.Cl.Cl |
Introduction
The compound 6,8-Dihydro-5H- triazolo[3,4-c] oxazin-3-ylmethanamine;dihydrochloride is a complex organic molecule belonging to the class of heterocyclic compounds. It features a triazole ring fused with an oxazine structure, which is characteristic of the broader class of triazolo-oxazines. This compound is of interest in medicinal chemistry due to its potential biological activities and structural complexity.
Synthesis and Preparation
The synthesis of compounds within the triazolo-oxazine class typically involves multi-step reactions, including cyclization and substitution reactions. These processes require careful control of reaction conditions such as temperature, pH, and the presence of catalysts to achieve high yields and purity. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are crucial for confirming the structure at each stage of synthesis.
Biological Activity and Applications
While specific biological activities of 6,8-Dihydro-5H- triazolo[3,4-c] oxazin-3-ylmethanamine;dihydrochloride are not detailed in the available literature, compounds within this class are often explored for their potential in medicinal chemistry. This includes investigations into antimicrobial, antioxidant, and other bioactive properties.
Research Findings and Future Directions
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